2-Methoxyestriol 2-Methoxyestriol
Brand Name: Vulcanchem
CAS No.: 1236-72-2
VCID: VC20924281
InChI: InChI=1S/C19H26O4/c1-19-6-5-11-12(14(19)9-16(21)18(19)22)4-3-10-7-15(20)17(23-2)8-13(10)11/h7-8,11-12,14,16,18,20-22H,3-6,9H2,1-2H3/t11-,12+,14-,16+,18-,19-/m0/s1
SMILES: CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O
Molecular Formula: C19H26O4
Molecular Weight: 318.4 g/mol

2-Methoxyestriol

CAS No.: 1236-72-2

Cat. No.: VC20924281

Molecular Formula: C19H26O4

Molecular Weight: 318.4 g/mol

* For research use only. Not for human or veterinary use.

2-Methoxyestriol - 1236-72-2

Specification

CAS No. 1236-72-2
Molecular Formula C19H26O4
Molecular Weight 318.4 g/mol
IUPAC Name (8R,9S,13S,14S,16R,17R)-2-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,16,17-triol
Standard InChI InChI=1S/C19H26O4/c1-19-6-5-11-12(14(19)9-16(21)18(19)22)4-3-10-7-15(20)17(23-2)8-13(10)11/h7-8,11-12,14,16,18,20-22H,3-6,9H2,1-2H3/t11-,12+,14-,16+,18-,19-/m0/s1
Standard InChI Key PEXPJFWTSZLEAQ-YSYMNNNUSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)O)CCC4=CC(=C(C=C34)OC)O
SMILES CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O
Canonical SMILES CC12CCC3C(C1CC(C2O)O)CCC4=CC(=C(C=C34)OC)O

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